Cas no 2679935-94-3 (benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2679935-94-3
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5652324
• PubChem ID: 118893379
• Update Time: 2025-05-21

benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17530616
• 2679935-94-3
• benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• EN300-28278135
• benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo3.1.0hexane-3-carboxylate

• Inchi： 1S/C14H17NO3/c16-10-14-6-12(14)7-15(9-14)13(17)18-8-11-4-2-1-3-5-11/h1-5,12,16H,6-10H2/t12-,14+/m1/s1
• InChI Key： UFGWUTLIQUXXEX-OCCSQVGLSA-N
• SMILES： OC[C@]12CN(C(=O)OCC3C=CC=CC=3)C[C@H]1C2

Computed Properties

• Exact Mass: 247.12084340g/mol
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo3.1.0hexane-3-carboxylate

Benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate: A Comprehensive Overview of Its Properties and Applications

The compound benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2679935-94-3) is a structurally unique and highly specialized chemical entity that has garnered significant attention in the field of pharmaceutical and organic chemistry. Its intricate azabicyclo[3.1.0]hexane core, combined with the hydroxymethyl and benzyl carboxylate functional groups, makes it a versatile intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its stereochemical precision and functional group compatibility.

One of the most compelling aspects of benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is its role in the development of novel therapeutic agents. The azabicyclo scaffold is a privileged structure in drug discovery, often associated with enhanced binding affinity and metabolic stability. This compound’s (1S,5S) stereochemistry further underscores its importance in enantioselective synthesis, a hot topic in modern medicinal chemistry. With the growing demand for chiral building blocks, this compound is poised to play a pivotal role in the design of next-generation pharmaceuticals.

In addition to its pharmaceutical applications, benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is also a subject of interest in academic research. Its unique bicyclic framework presents intriguing challenges and opportunities for synthetic chemists. Recent studies have highlighted its utility in catalytic asymmetric reactions, a field that aligns with the broader trend toward sustainable and efficient chemical processes. As the scientific community continues to prioritize green chemistry, this compound’s potential as a catalyst or ligand is being actively investigated.

The hydroxymethyl group in benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate offers additional functionalization possibilities, making it a valuable precursor for derivatization. This feature is particularly relevant in the context of prodrug design, where masking polar functional groups can improve pharmacokinetic properties. Given the rising interest in personalized medicine and targeted drug delivery, this compound’s adaptability is a significant advantage.

From a commercial perspective, the demand for high-purity benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate is on the rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of pharmaceutical and biotechnology companies. Quality control and regulatory compliance are critical considerations, especially given the compound’s potential use in GMP (Good Manufacturing Practice) environments. Analytical techniques such as HPLC and NMR are routinely employed to ensure its purity and stereochemical integrity.

In summary, benzyl (1S,5S)-1-(hydroxymethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2679935-94-3) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from drug discovery to catalytic synthesis, underscore its importance in contemporary research. As scientific advancements continue to unfold, this compound is likely to remain at the forefront of cutting-edge chemical and pharmaceutical developments.